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Compound of Interest

Compound Name: Relebactam sodium

Cat. No.: B3322652 Get Quote

Essential guidance for the safe and compliant disposal of Relebactam sodium, ensuring the

protection of personnel and the environment.

For researchers, scientists, and drug development professionals handling Relebactam
sodium, adherence to proper disposal protocols is a critical aspect of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to answer specific procedural questions

and build a foundation of trust in chemical handling practices.

I. Understanding the Regulatory Landscape
The disposal of pharmaceutical waste, including Relebactam sodium, is governed by a

framework of federal and local regulations. The primary federal agency regulating hazardous

pharmaceutical waste in the United States is the Environmental Protection Agency (EPA) under

the Resource Conservation and Recovery Act (RCRA).[1][2] In 2019, the EPA finalized a new

rule, Subpart P, which provides healthcare-specific requirements for managing hazardous

waste pharmaceuticals.[1] A key provision of this rule is the prohibition of flushing hazardous

waste pharmaceuticals down drains.[1]

It is imperative that all disposal procedures comply with these regulations, in addition to any

state and local rules. All personnel handling pharmaceutical waste must be trained on proper

segregation, handling, and disposal procedures, including emergency protocols.[1]
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II. Characterization of Relebactam Sodium Waste
Before disposal, it is essential to determine if the Relebactam sodium waste is classified as

hazardous. Pharmaceutical waste is considered hazardous if it is specifically listed as such by

the RCRA or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[2] While

a specific hazardous waste classification for Relebactam sodium is not readily available in the

provided search results, it is prudent to handle it as a potentially hazardous chemical waste.

III. Recommended Disposal Procedures
Based on available safety data and general best practices for pharmaceutical waste, the

following step-by-step procedures are recommended for the disposal of Relebactam sodium.

Step 1: Segregation and Collection

Do not discard Relebactam sodium down the drain or in the regular trash. This is to prevent

the contamination of water systems and the environment.[3]

Collect all waste materials containing Relebactam sodium, including unused product,

expired materials, and contaminated labware (e.g., vials, syringes, personal protective

equipment), in a designated, properly labeled hazardous waste container.

The container should be in good condition, compatible with the chemical, and kept securely

closed except when adding waste.

Step 2: Labeling and Storage

Clearly label the hazardous waste container with the words "Hazardous Waste," the name

"Relebactam sodium," and any other information required by your institution's

Environmental Health and Safety (EHS) department.

Store the waste container in a designated, secure area away from incompatible materials.

Step 3: Arrange for Professional Disposal

The primary and recommended method for the disposal of Relebactam sodium is through a

licensed hazardous material disposal company.[3]
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Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. They will have established procedures and contracts with certified waste

management vendors.

These vendors will typically transport the waste to a permitted treatment, storage, and

disposal facility (TSDF), where it will be incinerated at high temperatures.[1][2][3] Incineration

is the preferred method for destroying active pharmaceutical ingredients and preventing their

release into the environment.

IV. Potential Deactivation Methods (for
consideration and institutional approval)
While professional disposal is the standard, the scientific literature suggests potential methods

for the chemical deactivation of beta-lactam compounds. These methods are not a substitute

for approved disposal procedures and must be validated and approved by your institution's

EHS department before implementation.

Alkaline Hydrolysis: Research has shown that a 1 M sodium hydroxide solution can

effectively hydrolyze and inactivate β-lactam residues. This method could potentially be used

to treat liquid waste containing Relebactam sodium before collection for final disposal.

However, this process must be carefully controlled and monitored to ensure complete

degradation.

Use of Beta-Lactamases: Enzymes such as beta-lactamases can neutralize beta-lactam

antibiotics. While effective, this method may be more suitable for specific applications like

environmental monitoring rather than bulk chemical waste disposal due to cost and

scalability.

Any attempt to chemically deactivate Relebactam sodium waste must be conducted as a

formal, documented laboratory procedure with a thorough risk assessment and the explicit

approval of the EHS department.

V. Quantitative Data Summary
The following table summarizes key quantitative data related to Relebactam.
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Property Value

Molecular Formula C₁₂H₂₀N₄O₆S

Molecular Weight 348.38 g/mol

Plasma Protein Binding ~22%

Biological Half-Life 1.2 - 1.8 hours

Route of Elimination Approximately 90-100% renally eliminated

VI. Experimental Protocols
Detailed experimental protocols for the complete chemical degradation of Relebactam sodium
for disposal purposes are not available in the provided search results. The development and

validation of such a protocol would require significant research and would need to be

conducted in accordance with all institutional and regulatory guidelines.

VII. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Relebactam sodium in a laboratory setting.
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Relebactam Sodium Waste Generated

Is the waste considered
hazardous per RCRA

and institutional policy?

Segregate into a designated,
labeled hazardous waste container

Yes (Recommended)
Consult EHS for guidance

on proper disposal

Uncertain

Do NOT dispose down the drain
or in regular trash

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Waste is transported by a licensed vendor
to a permitted facility for incineration

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Relebactam sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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